3-(1-((3-(trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]thieno[3,2-d]triazin-4-one
• InChI: InChI=1S/C17H15F3N4O3S2/c18-17(19,20)11-2-1-3-13(10-11)29(26,27)23-7-4-12(5-8-23)24-16(25)15-14(21-22-24)6-9-28-15/h1-3,6,9-10,12H,4-5,7-8H2
• InChI Key: YWZZGUMPFCYYMK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(C=CS3)N=N2)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C17H15F3N4O3S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 2034419-72-0

Description

3-(1-((3-(trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one is a useful research compound. Its molecular formula is C17H15F3N4O3S2 and its molecular weight is 444.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal and Antimicrobial Activities

Research has shown that compounds with a combination of triazoles, piperidines, and thieno pyridine rings exhibit moderate to good antifungal activity. These compounds have been evaluated against fungal strains such as Aspergillus flavus, Aspergillus niger, and Cryptococcus neoformans, showing varying degrees of sensitivity. This suggests a potential application of the specified compound in developing antifungal agents, given its structural features that might interact similarly with fungal cells (Darandale et al., 2013).

Development of Ligands for Receptor Studies

Compounds containing piperazine and triazine structures have been investigated for their potential as ligands for melanocortin receptors. This research could imply the utilization of the specified compound in the study of receptor-ligand interactions, contributing to the development of therapeutic agents targeting melanocortin pathways. This application could be particularly relevant in fields such as obesity, erectile dysfunction, and inflammatory diseases (Mutulis et al., 2004).

Inhibitors in Enzymatic Reactions

A study identified 1-(1,3,5-triazin-yl)piperidine-4-carboxamide derivatives as inhibitors of soluble epoxide hydrolase, a crucial enzyme in the metabolism of fatty acids. This suggests that the compound , due to its structural similarity, could play a role in researching cardiovascular diseases, inflammation, and pain by modulating the activity of epoxide hydrolases. These inhibitors have shown effects on serum biomarkers and provided evidence of in vivo target engagement, indicating their potential in therapeutic applications (Thalji et al., 2013).